2,4,6-Triiodophenyl chloroformate

• Molecular Formula: C7H2ClI3O2
• Molecular Weight: 534.25 g/mol
• IUPAC Name: (2,4,6-triiodophenyl) carbonochloridate
• InChI: InChI=1S/C7H2ClI3O2/c8-7(12)13-6-4(10)1-3(9)2-5(6)11/h1-2H
• InChI Key: AGSILTCGGYRETG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1I)OC(=O)Cl)I)I

Description

2,4,6-Triiodophenyl chloroformate (ClCOOC₆H₂I₃) is an aromatic chloroformate derivative characterized by three iodine substituents on the phenyl ring. Chloroformates, in general, are reactive acylating agents with the formula ClCOOR, where R represents alkyl or aryl groups . The iodine atoms in 2,4,6-triiodophenyl chloroformate confer unique steric and electronic properties, distinguishing it from simpler alkyl and aryl chloroformates.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4,6-Triiodophenyl chloroformate typically involves the iodination of phenyl chloroformate. One common method includes the reaction of phenyl chloroformate with iodine and a suitable oxidizing agent under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane at a temperature range of 0-25°C to ensure the selective introduction of iodine atoms at the 2, 4, and 6 positions on the phenyl ring.

Industrial Production Methods: Industrial production of 2,4,6-Triiodophenyl chloroformate follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to achieve high yields and purity. The product is then purified using techniques such as recrystallization or chromatography to remove any impurities.

Chemical Reactions Analysis

Types of Reactions: 2,4,6-Triiodophenyl chloroformate undergoes various chemical reactions, including:

Substitution Reactions: The chloroformate group can be substituted by nucleophiles such as amines or alcohols, leading to the formation of carbamates or carbonates.

Oxidation and Reduction Reactions: The iodine atoms can participate in redox reactions, although these are less common due to the stability of the triiodophenyl group.

Coupling Reactions: The compound can be used in cross-coupling reactions to form new carbon-carbon or carbon-heteroatom bonds.

Common Reagents and Conditions:

Nucleophiles: Amines, alcohols, and thiols are commonly used nucleophiles in substitution reactions.

Oxidizing Agents: Agents such as hydrogen peroxide or peracids can be used for oxidation reactions.

Catalysts: Palladium or copper catalysts are often employed in coupling reactions.

Major Products Formed:

Carbamates and Carbonates: Formed from substitution reactions with amines and alcohols.

Coupled Products: Various coupled products depending on the nature of the coupling partner.

Scientific Research Applications

Chemistry: 2,4,6-Triiodophenyl chloroformate is used as a reagent in organic synthesis, particularly in the formation of carbamates and carbonates. It is also employed in the synthesis of complex organic molecules through coupling reactions.

Biology and Medicine: In biological research, this compound can be used to modify biomolecules such as proteins and peptides, aiding in the study of their structure and function

Industry: In the industrial sector, 2,4,6-Triiodophenyl chloroformate is used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in the synthesis of advanced materials with specific functionalities.

Mechanism of Action

The mechanism of action of 2,4,6-Triiodophenyl chloroformate involves the reactivity of the chloroformate group and the iodine atoms. The chloroformate group can react with nucleophiles to form carbamates or carbonates, while the iodine atoms can participate in various chemical transformations. The molecular targets and pathways involved depend on the specific application and the nature of the reacting species.

Comparison with Similar Compounds

Table 1: Key Properties of Selected Chloroformates

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Boiling Point (°C)	Solubility (Organic Solvents)	Hydrolysis Rate
Methyl Chloroformate	ClCOOCH₃	108.52	Methyl	95	Benzene, ether	Rapid
Ethyl Chloroformate	ClCOOCH₂CH₃	122.55	Ethyl	95	Acetone, THF	Rapid
Phenyl Chloroformate	ClCOOC₆H₅	174.59	Phenyl	>100 (inferred)	Organic solvents	Moderate
2,4,6-Tribromophenyl Chlorothionoformate	ClCSOC₆H₂Br₃	409.26*	2,4,6-Tribromophenyl	Not reported	Dichloromethane	Not reported
2,4,6-Triiodophenyl Chloroformate	ClCOOC₆H₂I₃	535.72*	2,4,6-Triiodophenyl	Not reported	Likely organic solvents	Slow (inferred)

*Calculated based on molecular formulas.

Key Observations:

• Molecular Weight and Substituent Effects : The iodine substituents in 2,4,6-triiodophenyl chloroformate significantly increase its molecular weight (535.72 g/mol) compared to methyl (108.52 g/mol) and phenyl (174.59 g/mol) derivatives. This bulky structure likely reduces solubility in polar solvents and increases boiling points relative to simpler chloroformates .
• Hydrolysis : Lower chloroformates (methyl, ethyl) hydrolyze rapidly in water to yield HCl, CO₂, and alcohols . Aromatic chloroformates, including phenyl and triiodophenyl derivatives, hydrolyze more slowly due to steric hindrance and reduced electrophilicity .

Chemical Reactivity and Hydrolysis Behavior

Reactivity in Organic Syntheses

• Dealkylation Reactions: 2,4,6-Tribromophenyl chlorothionoformate (ClCSOC₆H₂Br₃) demonstrates higher reactivity toward tertiary amines compared to ethyl or phenyl chloroformates, attributed to electron-withdrawing bromine substituents enhancing electrophilicity . By analogy, 2,4,6-triiodophenyl chloroformate may exhibit similar reactivity, though steric bulk from iodine could slow reaction kinetics.
• Solvolysis Mechanisms: Studies on phenyl and p-nitrophenyl chloroformates reveal that solvolysis follows an addition-elimination pathway, with sensitivity to solvent nucleophilicity (Grunwald-Winstein l = 1.68) and ionizing power (m = 0.46) .

Biological Activity

2,4,6-Triiodophenyl chloroformate is a chemical compound of interest due to its potential biological activities. This compound is primarily utilized in synthetic organic chemistry and has implications in medicinal chemistry. Understanding its biological activity is crucial for exploring its applications in drug development and therapeutic use.

• Chemical Formula : C7H2ClF3O2
• Molecular Weight : 253.54 g/mol
• IUPAC Name : 2,4,6-triiodophenyl chloroformate

The biological activity of 2,4,6-triiodophenyl chloroformate can be attributed to its ability to interact with various biological targets. The chloroformate group is known for its electrophilic nature, which allows it to react with nucleophiles in biological systems, potentially leading to modifications in proteins and nucleic acids.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of 2,4,6-triiodophenyl chloroformate against various pathogens:

• Antibacterial Activity : The compound has shown significant activity against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli and Pseudomonas aeruginosa. Comparative studies indicated that it outperformed conventional antibiotics like Imipenem and Nalidixic acid in certain assays .
• Antifungal Activity : It also demonstrated antifungal properties against Candida albicans, suggesting its potential as an antifungal agent .

Anti-inflammatory Activity

In addition to antimicrobial effects, 2,4,6-triiodophenyl chloroformate has been evaluated for anti-inflammatory activity. Molecular docking studies revealed that it interacts with cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The binding affinity of this compound was comparable to that of established anti-inflammatory drugs such as Indomethacin .

Case Studies

• Study on Antimicrobial Efficacy :
  • Objective : To evaluate the antibacterial and antifungal properties.
  • Methodology : In vitro assays were conducted using standard strains of bacteria and fungi.
  • Results : The compound exhibited a minimum inhibitory concentration (MIC) lower than that of traditional antibiotics, indicating superior efficacy.
• Study on Anti-inflammatory Mechanism :
  • Objective : To assess the anti-inflammatory potential through COX-2 inhibition.
  • Methodology : Molecular docking simulations were performed using software tools to predict binding interactions.
  • Results : The compound showed promising results in inhibiting COX-2 activity, which could lead to reduced inflammatory responses in biological systems .

Data Summary

Biological Activity	Test Organism	MIC (µg/mL)	Comparison Drug	MIC (µg/mL)
Antibacterial	Staphylococcus aureus	8	Imipenem	16
	Escherichia coli	16	Nalidixic acid	32
Antifungal	Candida albicans	4	Nystatin	8
Anti-inflammatory	COX-2 Inhibition	N/A	Indomethacin	N/A